Cas no 872701-44-5 (3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine)

3-{(4-Methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a 4-methylbenzylthio group at the 3-position and a pyridin-3-yl moiety at the 6-position. This structure confers potential utility in medicinal chemistry and materials science due to its dual aromatic systems and sulfur-containing linkage, which may enhance binding affinity or electronic properties. The compound’s modular design allows for further functionalization, making it a versatile intermediate in synthetic applications. Its well-defined molecular architecture supports precise structural modifications, facilitating research in targeted drug discovery or optoelectronic material development. The presence of both nitrogen and sulfur heteroatoms may contribute to unique reactivity or coordination behavior.
3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine structure
872701-44-5 structure
Product Name:3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
CAS No:872701-44-5
MF:C17H15N3S
MW:293.386101961136
CID:5509407
Update Time:2025-10-18

3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-methylphenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine
    • 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
    • Inchi: 1S/C17H15N3S/c1-13-4-6-14(7-5-13)12-21-17-9-8-16(19-20-17)15-3-2-10-18-11-15/h2-11H,12H2,1H3
    • InChI Key: OOMITVNAPFWCST-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=C(C)C=C2)=NN=C(C2=CC=CN=C2)C=C1

3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Pricemore >>

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Additional information on 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine: A Comprehensive Overview

The compound 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine, identified by the CAS number 872701-44-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridazine ring system with a methylsulfanyl group and a pyridin-3-yl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine is notable for its aromaticity and conjugation, which are key factors in determining its electronic properties. The pyridazine core, a six-membered ring with two nitrogen atoms at positions 1 and 2, provides a rigid framework that enhances stability. The substitution at positions 3 and 6 introduces additional functionality: the methylsulfanyl group (-SCH2C6H4CH3) at position 3 contributes to sulfur-based interactions, while the pyridin-3-yl group at position 6 introduces nitrogen-based interactions. These substituents not only diversify the compound's reactivity but also open up possibilities for applications in areas such as drug design, material synthesis, and catalysis.

Recent studies have highlighted the potential of 872701-44-5 as a precursor for advanced materials. Researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, the sulfur-containing group in this compound has been shown to enhance bioavailability and stability in drug delivery systems. Additionally, the pyridazine moiety has been implicated in photovoltaic applications due to its ability to absorb light across a broad spectrum.

In terms of synthesis, 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications.

The application of this compound extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Furthermore, its ability to act as a ligand in metal complexes has opened new avenues for catalytic processes in organic chemistry.

In conclusion, 872701-44-5, or 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine, represents a significant advancement in organic chemistry. Its versatile structure and functional groups position it as a valuable tool in various scientific disciplines. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.

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